Cas no 1804315-22-7 (2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804315-22-7
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4814852
• Update Time: 2025-10-28

2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H6F3NO4/c1-3-2-4(7(14)15)5(13)12-6(3)16-8(9,10)11/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： BFHZRLHZPRGYLX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(C(=O)O)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804315-22-7)

2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1804315-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a hydroxyl group, a methyl group, and a trifluoromethoxy group, as well as a carboxylic acid moiety, makes this compound a versatile scaffold for drug discovery and development.

The structural features of 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid contribute to its unique chemical properties and reactivity. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This characteristic has made it a valuable component in the design of novel therapeutic agents targeting various diseases. The carboxylic acid group provides a site for further functionalization, allowing chemists to modify the compound into more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that compounds containing the pyridine core exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise in several preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been investigated for potential therapeutic applications.

One of the most compelling aspects of 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting key enzymes involved in disease pathways. For instance, its structural framework has been employed in the design of molecules that inhibit kinases and other enzymes relevant to cancer biology. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity, making it an attractive feature for drug development.

The synthesis of 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group, methyl group, and trifluoromethoxy group at specific positions on the pyridine ring necessitates careful planning and optimization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have also highlighted the importance of 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid in the development of next-generation therapeutics. Its structural motifs have been incorporated into molecules designed to overcome resistance mechanisms in cancer treatment. Additionally, its potential as a scaffold for antiviral agents has been explored, with preliminary findings suggesting its efficacy against certain viral strains. These discoveries underscore the compound's significance as a pharmacological tool.

The versatility of 2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid extends beyond its role as an intermediate in drug synthesis. It has also been used as a ligand in coordination chemistry, where it forms complexes with metal ions for various applications. These complexes have shown promise in catalysis and material science, further demonstrating the compound's broad utility.

In conclusion,2-Hydroxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804315-22-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.